Cas no 1291837-94-9 (N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1291837-94-9
• MF: C₂₂H₂₄N₂OS
• MW: 364.503764152527
• CID: 5397132
• Update Time: 2025-06-07

N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-phenyl-3-pyrrol-1-ylthiophene-2-carboxamide
• N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C22H24N2OS/c25-22(23-18-12-6-1-2-7-13-18)21-20(24-14-8-9-15-24)19(16-26-21)17-10-4-3-5-11-17/h3-5,8-11,14-16,18H,1-2,6-7,12-13H2,(H,23,25)
• InChI Key： WDDSYJLTHCCTQR-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCCCCC2)=O)SC=C(C2=CC=CC=C2)C=1N1C=CC=C1

Additional information on N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Professional Introduction to N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291837-94-9)

N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, a compound with the CAS number 1291837-94-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for developing novel therapeutic agents.

The compound's structure consists of a thiophene core, which is a well-known pharmacophore in many bioactive molecules. The thiophene ring is substituted with a pyrrole moiety at the 3-position and an amide group at the 2-position. The amide group is further modified with a cycloheptyl group, while the 4-position features a phenyl ring. This unique arrangement of functional groups contributes to the compound's distinct chemical properties and biological activities.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. These activities include anti-inflammatory, antioxidant, and anticancer properties. The pyrrole moiety in N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is particularly noteworthy, as it has been shown to enhance the compound's interaction with biological targets. This interaction is crucial for modulating cellular processes and achieving therapeutic effects.

One of the most compelling aspects of this compound is its potential in oncology research. Thiophene derivatives have demonstrated efficacy in inhibiting various cancer pathways, making them promising candidates for further development. Studies have indicated that N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide can interfere with key signaling molecules involved in tumor growth and progression. This interference may lead to the development of novel anticancer agents that offer improved efficacy and reduced side effects compared to existing therapies.

The pharmacokinetic properties of N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide are also of significant interest. The cycloheptyl group contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug delivery systems and ensuring that the compound reaches its target sites effectively.

Recent advancements in computational chemistry have enabled more accurate predictions of a compound's biological activity. Molecular modeling techniques have been employed to study the interactions between N-cycloheptyl-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide and its target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided further structural optimization efforts.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, which are relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of N-cycloheptyl-4-phenyl-3-(1H-pyrrol-l)-y lthiophene -2-carboxamide to modulate inflammatory pathways may lead to the development of novel anti-inflammatory agents with improved selectivity and efficacy.

The synthesis of N-cycloheptyl-l -4 -phenyl -3 -( l H -pyrrol -1 -y l )thiophene -2-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the heterocyclic core of the molecule. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications.

As research continues to uncover new therapeutic applications for N-cycloheptyl-l -4 -phenyl -3 -( l H -pyrrol -1 -y l )thiophene -2-carboxamide , it is likely that this compound will play an increasingly important role in drug discovery and development. Its unique structure and diverse biological activities make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.